1-(4-Fluorophenyl)pyrrolidin-3-ol

• Molecular Formula: C10H12FNO
• Molecular Weight: 181.21 g/mol
• IUPAC Name: 1-(4-fluorophenyl)pyrrolidin-3-ol
• InChI: InChI=1S/C10H12FNO/c11-8-1-3-9(4-2-8)12-6-5-10(13)7-12/h1-4,10,13H,5-7H2
• InChI Key: YVWQERLJCLSNMQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1O)C2=CC=C(C=C2)F

Description

1-(4-Fluorophenyl)pyrrolidin-3-ol is a useful research compound. Its molecular formula is C10H12FNO and its molecular weight is 181.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under nitrogen atmosphere, a 1,4-dioxane suspension of 1-fluoro-4-iodobenzene (2.00 g, 9.01 mmol), pyrrolidin-3-ol (785 mg, 9.01 mmol), potassium phosphate (3.83 g, 18.0 mmol), copper (I) iodide (343 mg, 1.80 mmol), copper (114 mg, 1.80 mmol), and N,N-dimethylaminoethanol (100 mg) was stirred at 90° C. for 1 day and at 110° C. for 5 hours. After completion of the reaction, the reaction solution was filtered with Celite and the filtrate was concentrated under reduced pressure. To the residue, water was added and extraction with ethyl acetate from the resultant mixture was performed. The organic layer was dried over anhydrous sodium sulfate and concentrated under reduced pressure to obtain a crude product of the title compound.